Cas no 112089-30-2 (9H-Purine,6-chloro-9-[(1R)-1-phenylethyl]-)

• Product Name: 9H-Purine,6-chloro-9-[(1R)-1-phenylethyl]-
• CAS No: 112089-30-2
• MF: C₁₃H₁₁ClN₄
• MW: 258.70624089241
• CID: 129525
• PubChem ID: 268088
• Update Time: 2025-04-19

9H-Purine,6-chloro-9-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,6-chloro-9-[(1R)-1-phenylethyl]-
• 6-CHLORO-9-(1-PHENYL-ETHYL)-9H-PURINE
• 6-chloro-9-(1-phenylethyl)purine
• NSC-108152
• DTXSID20296180
• NSC108152
• 6-Chloro-9-(1-phenylethyl)-9H-purine
• 112089-30-2
• 6-Chloro-9-[(1S)-1-phenylethyl]-9H-purine

• Inchi： 1S/C13H11ClN4/c1-9(10-5-3-2-4-6-10)18-8-17-11-12(14)15-7-16-13(11)18/h2-9H,1H3
• InChI Key： XTFDZVGPYVRMGL-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.06743
• Monoisotopic Mass: 258.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6